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Compound of Interest

Compound Name: AZ-33

Cat. No.: B605726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ-33 is a potent and selective inhibitor of lactate dehydrogenase A (LDHA), a key enzyme in

anaerobic glycolysis.[1][2][3] With a Kd of 0.093 µM and an IC50 of 0.5 µM for LDHA, it serves

as a valuable tool for studying metabolic pathways in cancer and other diseases.[1][3] AZ-33 is

noted to be cell-impermeable.[1][3] Proper preparation of stock solutions is critical for accurate

and reproducible experimental results. This document provides detailed protocols for the

preparation of AZ-33 stock solutions.

Data Presentation
A summary of the key quantitative data for AZ-33 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C25H27N3O6S [1][2][4]

Molecular Weight 497.6 g/mol [1][3][4]

Solubility

   DMF 30 mg/mL [1][3][4]

   DMSO 30 mg/mL [1][3][4]

   Ethanol 2 mg/mL [1][3][4]

   PBS (pH 7.2) Slight [1][3][4]

Purity ≥98% [1][4]

Experimental Protocols
This section details the methodology for preparing stock solutions of AZ-33. The choice of

solvent will depend on the experimental design and the compatibility with the biological system

under investigation. DMSO and DMF are the recommended solvents for preparing high-

concentration stock solutions.

Materials:

AZ-33 (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethanol, absolute

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer
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Ultrasonic bath (optional)

Protocol 1: Preparation of a 10 mM AZ-33 Stock Solution in DMSO or DMF

This protocol is suitable for creating a high-concentration stock solution for most in vitro

applications.

Calculate the required mass of AZ-33:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 497.6 g/mol * (1000 mg / 1 g) = 4.976

mg

Weighing the Compound:

Carefully weigh out approximately 4.98 mg of AZ-33 powder and place it into a sterile

microcentrifuge tube.

Solvent Addition:

Add 1 mL of anhydrous DMSO or DMF to the microcentrifuge tube containing the AZ-33.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, brief sonication in an ultrasonic bath may be

helpful. Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]
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Protocol 2: Preparation of a Lower Concentration Stock Solution in Ethanol

Due to the lower solubility of AZ-33 in ethanol, this protocol is for preparing a lower

concentration stock solution.

Calculate the required mass of AZ-33:

To prepare 1 mL of a 1 mg/mL stock solution (approximately 2.01 mM), you will need 1 mg

of AZ-33.

Weighing the Compound:

Weigh out 1 mg of AZ-33 powder and place it into a sterile microcentrifuge tube.

Solvent Addition:

Add 1 mL of absolute ethanol to the tube.

Dissolution:

Vortex the solution until the compound is fully dissolved. Gentle warming to 37°C may aid

in dissolution if necessary.[3]

Storage:

Store the ethanolic stock solution in tightly sealed tubes at -20°C.

Important Considerations:

Hygroscopic Nature of Solvents: DMSO and DMF are hygroscopic. Use anhydrous solvents

and handle them in a low-humidity environment to prevent the introduction of water, which

can affect compound stability and solubility.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling chemical compounds and solvents.

Solution Stability: To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to prepare single-use aliquots.[3]
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Visualization
The following diagram illustrates the general workflow for preparing an AZ-33 stock solution.
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Caption: Workflow for preparing AZ-33 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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